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Compound Name: Beryllium carbonate tetrahydrate

Cat. No.: B1506456 Get Quote

Beryllium Carbonate Tetrahydrate: A Technical Overview

For researchers, scientists, and professionals engaged in drug development, a precise

understanding of chemical compounds is paramount. This guide provides an in-depth look at

the molecular formula and molecular weight of beryllium carbonate tetrahydrate.

Beryllium carbonate exists in three primary forms: anhydrous (BeCO₃), a tetrahydrate, and

basic beryllium carbonate.[1][2][3] The anhydrous form is known to be unstable, readily

decomposing into beryllium oxide (BeO) and carbon dioxide, thus requiring storage under a

CO₂ atmosphere.[1][2] The tetrahydrate form is also reported to be unstable.[1][2] A more

stable, mixed salt is basic beryllium carbonate, which has the formula Be₂CO₃(OH)₂.[1]

This document focuses on the tetrahydrate form of beryllium carbonate.

Molecular Formula
The molecular formula for beryllium carbonate tetrahydrate is BeCO₃·4H₂O.[4] This formula

indicates that one molecule of beryllium carbonate is associated with four molecules of water.

Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for the molecular weight of beryllium carbonate tetrahydrate is detailed

below.
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Atomic Weights of Constituent Elements
To accurately calculate the molecular weight, the standard atomic weights of each element in

the compound are required.

Element Symbol Atomic Weight ( g/mol )

Beryllium Be 9.012[5][6][7][8]

Carbon C 12.011[1][9][10]

Oxygen O 15.999[11][12][13]

Hydrogen H 1.008[14][15][16]

Calculation of Molecular Weight
The molecular weight of BeCO₃·4H₂O is calculated as follows:

(1 × Atomic Weight of Be) + (1 × Atomic Weight of C) + (3 × Atomic Weight of O) + (4 × ((2 ×

Atomic Weight of H) + (1 × Atomic Weight of O)))

= (1 × 9.012) + (1 × 12.011) + (3 × 15.999) + (4 × ((2 × 1.008) + (1 × 15.999))) = 9.012 +

12.011 + 47.997 + (4 × (2.016 + 15.999)) = 69.02 + (4 × 18.015) = 69.02 + 72.06 = 141.08

g/mol [4]

Quantitative Data Summary
For ease of reference, the key quantitative data for beryllium carbonate tetrahydrate is

summarized in the table below.

Parameter Value

Molecular Formula BeCO₃·4H₂O

Molar Mass 141.08 g/mol [4]

CAS Number 60883-64-9[4][14]
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Experimental Protocols and Signaling Pathways
Detailed experimental protocols for the determination of the molecular formula and weight of a

simple inorganic compound like beryllium carbonate tetrahydrate typically involve techniques

such as elemental analysis and mass spectrometry. However, as this is a well-established

compound, this guide relies on established and verified data. Signaling pathways are not

applicable to the chemical properties of this compound.

Logical Relationship of Molecular Weight
Calculation
The following diagram illustrates the logical workflow for calculating the molecular weight of

beryllium carbonate tetrahydrate.
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Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1506456#molecular-formula-and-molecular-weight-
of-beryllium-carbonate-tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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